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Compound of Interest

Compound Name: DiAzK

Cat. No.: B15550018

Get Quote

Essential Safety and Logistical Information for the Disposal of (S)-2-Amino-6-(((3-(3-methyl-3H-

diazirin-3-yl)propoxy)carbonyl)amino)hexanoic acid

For researchers, scientists, and drug development professionals, the proper disposal of

specialized chemicals is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the safe handling and

disposal of DiAzK, a diazirine-containing photo-crosslinker also known as H-L-Photo-lysine.

Due to its reactive nature, specific procedures must be followed to mitigate risks.

Core Safety and Handling
DiAzK, or (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-yl)propoxy)carbonyl)amino)hexanoic acid,

is a photo-cross-linker that contains a diazirine functional group.[1][2][3][4] This class of

compounds is known to be sensitive to heat and light. Upon irradiation with UV light, diazirines

form highly reactive carbene intermediates, which can then covalently bond with other

molecules.[5][6] This reactivity necessitates careful handling and disposal to prevent

unintended reactions or decomposition.

Key Hazards:
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Light Sensitivity: Exposure to UV light will initiate the decomposition of the diazirine ring.

Thermal Sensitivity: Although specific data for DiAzK is not available, diazo compounds can

be unstable upon heating, potentially leading to explosive decomposition.

Reactivity: The generation of carbene intermediates upon decomposition makes these

compounds highly reactive.

All handling and disposal procedures should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves, must be worn.

Quantitative Data
Detailed quantitative data on the thermal decomposition, stability, and specific disposal

concentrations for DiAzK are not readily available in public literature. The following table

summarizes the available physicochemical properties.

Property Value Source

Chemical Name

(S)-2-Amino-6-(((3-(3-methyl-

3H-diazirin-3-

yl)propoxy)carbonyl)amino)hex

anoic acid

[2][3]

Synonyms DiAzK, H-L-Photo-lysine [1][4]

Molecular Formula C₁₂H₂₂N₄O₄ [2][3]

Molecular Weight 286.33 g/mol [2][3]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, and stored

in a freezer at -20°C.

[2]

Experimental Protocol: In-Lab Neutralization and
Disposal
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The recommended procedure for the disposal of DiAzK is through controlled chemical

quenching to decompose the reactive diazirine group, followed by disposal as hazardous

chemical waste. This protocol is designed for small quantities (typically less than 1 gram) of

DiAzK. For larger quantities, consult your institution's Environmental Health and Safety (EHS)

department.

Materials:

DiAzK waste

An appropriate solvent (e.g., methanol or ethanol)

1 M Hydrochloric Acid (HCl) in the same solvent

Sodium bicarbonate solution (saturated)

pH paper

Stir plate and stir bar

Appropriate waste container

Procedure:

Preparation: In a well-ventilated fume hood, dissolve the DiAzK waste in a suitable solvent in

a flask equipped with a stir bar. The concentration should be kept low, preferably below 5%

w/v.

Acidification: Slowly add the 1 M HCl solution to the stirring DiAzK solution. The acid will

protonate the diazirine, leading to its decomposition and the evolution of nitrogen gas. This

should be done cautiously to control the rate of gas evolution.

Monitoring: Continue the addition of the acid until gas evolution ceases. The disappearance

of any characteristic color associated with the starting material may also indicate the

completion of the reaction.

Neutralization Confirmation: Allow the solution to stir for an additional 30 minutes to ensure

complete decomposition.
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pH Adjustment: Carefully check the pH of the solution using pH paper. Neutralize the excess

acid by slowly adding a saturated sodium bicarbonate solution until the pH is between 6 and

8. Be cautious as this will generate carbon dioxide gas.

Waste Collection: The resulting neutralized solution, now free of the reactive diazirine,

should be transferred to a properly labeled hazardous waste container for flammable liquids.

Final Disposal: The container should be sealed and disposed of through your institution's

EHS-approved hazardous waste management program.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of DiAzK.
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Caption: Disposal workflow for DiAzK.
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Disclaimer: The information provided in this document is intended as a guide and is based on

general principles of laboratory safety for handling potentially hazardous chemicals. It is not a

substitute for a formal risk assessment and the specific guidelines provided by your institution's

Environmental Health and Safety (EHS) department. Always consult your local EHS regulations

and the Safety Data Sheet (SDS) for any chemical before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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